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Compound of Interest

Compound Name: 5-Methoxy-2-nitrophenol

Cat. No.: B105146

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the proper
disposal of 5-Methoxy-2-nitrophenol, a compound requiring careful management due to its
hazardous properties.

Properties and Hazards

5-Methoxy-2-nitrophenol is a combustible solid that presents several health hazards.[1] It is
crucial to understand its properties to handle it safely.

Property Value

Molecular Formula C7H7NOa4

Molecular Weight 169.13 g/mol

Appearance Yellow powder or crystals

Melting Point 103-107 °C (lit.)

Boiling Point 110-112 °C /1 mmHg (lit.)

GHS Hazard Codes H315, H319, H335

Hazard Class Skin Irrit. 2, Eye Irrit. 2, STOT SE 3
Signal Word Warning
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STOT SE 3: Specific target organ toxicity — single exposure, Category 3 (respiratory tract
irritation)

The compound is classified as causing skin irritation, serious eye irritation, and may cause
respiratory irritation.[1][2][3][4]

Pre-Disposal Handling and Storage

Before disposal, proper handling and storage are critical to mitigate risks.

o Handling: Always handle 5-Methoxy-2-nitrophenol in a well-ventilated area or under a fume
hood.[3][5] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3][4] Prevent contact
with skin and eyes by wearing appropriate personal protective equipment (PPE), including
gloves and eye/face protection.[3][4] Do not eat, drink, or smoke when using this product.[3]

[5]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] The
designated storage area should be locked up or otherwise accessible only to qualified and
authorized personnel. Keep it away from incompatible materials such as strong oxidizing
agents, strong acids, and strong bases.[3][5]

Disposal Procedure

The primary recommendation for the disposal of 5-Methoxy-2-nitrophenol is to use a licensed
and approved waste disposal plant.[3][4] Do not dispose of it with household garbage or allow it
to reach sewage systems.[4]

Step-by-Step Disposal Workflow:

o Container Management: Keep the waste chemical in its original container if possible. If not,
use a suitable, labeled, and closed container for disposal.[3] Do not mix with other waste.

o Collection of Spillage: If a spill occurs, sweep up the solid material and place it into a suitable
container for disposal.[3][5] Avoid generating dust.

o Contaminated Clothing: Take off and wash contaminated clothing before reuse.[3]
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o Packaging Disposal: Uncleaned packaging should be handled in the same manner as the
product itself. Disposal must be made according to official regulations.[4]

e Regulatory Compliance: Ensure that the disposal method is in strict accordance with all
local, regional, national, and international regulations.[4]

Experimental Protocols

No specific experimental protocols for the neutralization of 5-Methoxy-2-nitrophenol are
readily available in standard safety literature. The recommended procedure is professional
waste disposal. Attempting to neutralize the compound without a validated protocol can be
dangerous and is not advised.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 5-Methoxy-2-nitrophenol.
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Start: 5-Methoxy-2-nitrophenol
for Disposal

l

Assess Hazards:
- Skin Irritant (H315)
- Eye Irritant (H319)
- Respiratory Irritant (H335)

Wear Appropriate PPE:
- Gloves
- Safety Goggles
- Lab Coat
- Dust Mask (N95)

Check for Spills

Clean Spill:
- Sweep up solid
- Place in sealed container
- Avoid dust generation

No

Package Waste:
- Use original or suitable, labeled container
- Keep container tightly closed
- Do not mix with other waste

Temporary Storage:
- Store in a cool, dry, well-ventilated area
- Away from incompatible materials

Engage Approved Waste
Disposal Service

Document Disposal:
- Record date, quantity, and disposal company

'

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 5-Methoxy-2-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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